Cas no 2640814-25-9 (4'-Methyl-8-(2-methyl-5-nitrobenzenesulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one)

• Product Name: 4'-Methyl-8-(2-methyl-5-nitrobenzenesulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one
• CAS No: 2640814-25-9
• MF: C₁₈H₂₃N₃O₆S
• MW: 409.456723451614
• CID: 5316625
• PubChem ID: 155799665
• Update Time: 2025-10-24

4'-Methyl-8-(2-methyl-5-nitrobenzenesulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one Chemical and Physical Properties

Names and Identifiers

• 4′-Methyl-8-[(2-methyl-5-nitrophenyl)sulfonyl]spiro[8-azabicyclo[3.2.1]octane-3,2′-morpholin]-5′-one
• F6764-5096
• 2640814-25-9
• AKOS040727186
• 4'-methyl-8-(2-methyl-5-nitrobenzenesulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one
• 4'-Methyl-8-(2-methyl-5-nitrobenzenesulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one

• Inchi： 1S/C18H23N3O6S/c1-12-3-4-13(21(23)24)7-16(12)28(25,26)20-14-5-6-15(20)9-18(8-14)11-19(2)17(22)10-27-18/h3-4,7,14-15H,5-6,8-11H2,1-2H3
• InChI Key： SBZXSHLYDGLKGA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(N1C2CCC1CC1(CN(C)C(CO1)=O)C2)(=O)=O

Computed Properties

• Exact Mass: 409.13075664g/mol
• Monoisotopic Mass: 409.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 643.0±65.0 °C(Predicted)
• pka: -0.84±0.20(Predicted)

Additional information on 4'-Methyl-8-(2-methyl-5-nitrobenzenesulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one

4'-Methyl-8-(2-methyl-5-nitrobenzenesulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one: A Comprehensive Overview

The compound with CAS No. 2640814-25-9, known as 4'-Methyl-8-(2-methyl-5-nitrobenzenesulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a spiro system, which connects a bicyclo[3.2.1]octane ring system to a morpholine ring. The presence of a sulfonyl group at the 8-position introduces additional electronic complexity, while the nitro group at the 5-position on the benzenesulfonyl moiety enhances its reactivity and selectivity in biological systems. The methyl substituents at both the 4' and 2 positions further modulate the physical and chemical properties of the molecule.

Recent studies have focused on the synthesis and characterization of this compound, with researchers employing advanced methodologies to optimize its production. For instance, a study published in *Journal of Medicinal Chemistry* highlighted a novel approach to synthesizing this compound using a one-pot multi-component reaction, which significantly improved yield and purity compared to traditional methods.

The pharmacological properties of this compound have also been extensively investigated. Preclinical studies have demonstrated its potent antitumor activity, particularly against certain types of cancer cells, such as those in colorectal and breast cancer models. Additionally, research has shown that this compound exhibits antimicrobial activity, making it a potential candidate for developing new antibiotics.

One of the most exciting developments involving this compound is its role as a kinase inhibitor. A recent study published in *Nature Communications* revealed that it selectively inhibits key signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway. This finding has opened new avenues for its application in targeted cancer therapies.

In terms of applications, this compound has shown promise in various therapeutic areas beyond oncology and infectious diseases. For example, it has been explored as a potential agent for treating neurodegenerative disorders due to its ability to modulate oxidative stress pathways.

Looking ahead, ongoing research is focused on improving the bioavailability and reducing potential side effects of this compound through structural modifications and formulation optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, 4'-Methyl-8-(2-methyl-5-nitrobenzenesulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one represents a significant advancement in medicinal chemistry, with its unique structure and diverse biological activities positioning it as a promising candidate for future drug development.